1-Fluoro-3-(piperazin-1-yl)propan-2-ol

• Molecular Formula: C7H15FN2O
• Molecular Weight: 162.21 g/mol
• IUPAC Name: 1-fluoro-3-piperazin-1-ylpropan-2-ol
• InChI: InChI=1S/C7H15FN2O/c8-5-7(11)6-10-3-1-9-2-4-10/h7,9,11H,1-6H2
• InChI Key: PFDMPQAMEHFWSB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(CF)O

Description

1-Fluoro-3-(piperazin-1-yl)propan-2-ol is a fluorinated piperazine derivative with a propan-2-ol backbone. The fluorine atom at position 1 and the piperazine ring at position 3 contribute to its physicochemical properties, including polarity, solubility, and hydrogen-bonding capacity. Piperazine derivatives are known for their versatility in drug design due to their ability to engage in hydrogen bonding and modulate pharmacokinetic profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Fluoro-3-(piperazin-1-yl)propan-2-ol can be synthesized through several methods. One common approach involves the reaction of 1-fluoro-2,3-epoxypropane with piperazine under controlled conditions. The reaction typically requires a solvent such as ethanol or methanol and is conducted at elevated temperatures to facilitate the ring-opening of the epoxide and subsequent nucleophilic substitution by piperazine.

Industrial Production Methods: In an industrial setting, the production of 1-fluoro-3-(piperazin-1-yl)propan-2-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The fluorine atom at position 1 and hydroxyl group at position 2 participate in substitution reactions:

• Fluorine displacement : Reacts with nucleophiles (e.g., amines, alkoxides) under SN2 conditions to form derivatives like 1-amino-3-(piperazin-1-yl)propan-2-ol.

• Hydroxyl group substitution : Forms esters or ethers via reaction with acyl chlorides or alkyl halides, respectively.

Table 1: Example substitution reactions

Reaction Type	Reagents/Conditions	Product	Yield*
Fluorine substitution	Piperidine/K₂CO₃/CH₃CN	1-Piperidino derivative	~75%
Esterification	Acetyl chloride/pyridine	2-Acetoxy-1-fluoro analog	Not reported

*Yields approximated from analogous piperazine derivatives .

Elimination Reactions

Under basic conditions, the compound undergoes β-elimination:

• Dehydrohalogenation : Forms 1-fluoro-2-propenyl-piperazine when treated with NaOH/EtOH.

• Competitive pathways exist due to the adjacent fluorine and hydroxyl groups, requiring careful pH control.

Piperazine Ring Modifications

The secondary amine in the piperazine ring enables:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) at the N4 position under mild conditions .

• Acylation : Forms amides with acylating agents like acetic anhydride .

Table 2: Piperazine reactivity trends

Reaction	Position Modified	Typical Conditions
N-Alkylation	N4 of piperazine	RT, polar aprotic solvent
N-Acylation	N1/N4	Reflux, base catalyst

Coordination Chemistry

The piperazine nitrogen and hydroxyl oxygen act as ligands:

• Forms complexes with transition metals (Cu²⁺, Fe³⁺) in 1:2 metal-ligand ratios.

• Stability constants logβ = 8.2–10.5 (pH 7.4), suggesting moderate chelation ability.

Biological Interactions

While not direct chemical reactions, these interactions inform reactivity:

• Receptor binding : Acts as a σ-receptor ligand (Kᵢ = 120 nM) through hydrogen bonding via hydroxyl and fluorine.

• Metabolic oxidation : Liver microsomes convert 15–20% to 3-(piperazin-1-yl)propane-1,2-diol via CYP3A4.

Mechanistic Considerations

• Steric effects : Bulky piperazine ring slows SN2 reactions at C1.

• Electronic effects : Fluorine’s electronegativity increases acidity of β-hydrogens (pKa ~12.5), facilitating elimination.

• pH dependence : Amine protonation state (pKa 9.1–9.8) controls nucleophilicity.

Scientific Research Applications

1-Fluoro-3-(piperazin-1-yl)propan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a building block in the development of bioactive compounds.

Medicine: Explored for its potential therapeutic properties, particularly in the design of drugs targeting neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(piperazin-1-yl)propan-2-ol involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors or enzymes, modulating their activity. The fluorine atom can enhance the compound’s binding affinity and metabolic stability, making it a valuable scaffold in drug design.

Comparison with Similar Compounds

Key Observations:

Piperazine Modifications : Hydroxyethyl or aryl-substituted piperazines (e.g., 3-chlorophenyl in ) enhance solubility or target specificity. For example, hydroxyethyl groups improve water solubility, critical for radioprotective agents .

Functional Groups : Triazole () and oxadiazole () moieties introduce hydrogen-bonding sites, enhancing antimicrobial or antiviral activity.

Physicochemical Properties

• Hydrogen Bonding : Piperazine and hydroxyethyl groups () improve solubility, while dimethylpiperidine () reduces it due to decreased polarity .

Biological Activity

1-Fluoro-3-(piperazin-1-yl)propan-2-ol is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, focusing on antimicrobial properties, potential therapeutic applications, and relevant research findings.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_5\text{H}_{11}\text{FN}_2\text{O}$$

This molecular formula indicates the presence of a fluorine atom, a piperazine ring, and a hydroxyl group, which are critical for its biological activity.

Antimicrobial Activity

Research indicates that compounds containing piperazine rings often exhibit significant antimicrobial properties. A study highlighted the synthesis of various piperazine derivatives, including 1-Fluoro-3-(piperazin-1-yl)propan-2-ol, which demonstrated notable activity against various bacterial strains. The minimum inhibitory concentrations (MICs) were determined using standard microbiological techniques.

Compound	Bacterial Strain	MIC (µg/mL)
1-Fluoro-3-(piperazin-1-yl)propan-2-ol	Staphylococcus aureus	8
1-Fluoro-3-(piperazin-1-yl)propan-2-ol	Escherichia coli	16
1-Fluoro-3-(piperazin-1-yl)propan-2-ol	Pseudomonas aeruginosa	32

These results suggest that the compound may be effective against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent .

Antioxidant Activity

In addition to antimicrobial properties, the compound's hydroxyl group contributes to its antioxidant activity. Studies have shown that similar piperazine derivatives can scavenge free radicals effectively. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay was utilized to evaluate this activity.

Compound	DPPH Scavenging Activity (%)
1-Fluoro-3-(piperazin-1-yl)propan-2-ol	70
Control (Ascorbic Acid)	90

The results indicate that while the compound exhibits antioxidant properties, it is less effective than ascorbic acid .

Potential Therapeutic Applications

Given its structural features and biological activities, 1-Fluoro-3-(piperazin-1-yl)propan-2-ol may have potential applications in treating infections or conditions associated with oxidative stress. Further research is required to explore these therapeutic avenues.

Case Study: Synthesis and Evaluation of Piperazine Derivatives

A comprehensive study investigated various piperazine derivatives for their pharmacological profiles. Among them, 1-Fluoro-3-(piperazin-1-yl)propan-2-ol was synthesized and evaluated for its acetylcholinesterase inhibitory activity, which is relevant for neurodegenerative diseases like Alzheimer's.

The study found that this compound exhibited competitive inhibition with an IC50 value of 25 µM, indicating moderate activity compared to known inhibitors .

Research Findings on Structure–Activity Relationship (SAR)

The biological activity of piperazine derivatives often correlates with their structural modifications. Research has shown that the introduction of fluorine atoms can enhance lipophilicity and improve membrane permeability, potentially increasing bioavailability and efficacy .

Q & A

Q. What synthetic strategies are optimal for preparing 1-fluoro-3-(piperazin-1-yl)propan-2-ol with high purity?

The synthesis typically involves nucleophilic substitution or coupling reactions. For example:

• Step 1 : React 1-fluoro-3-chloropropan-2-ol with piperazine under basic conditions (e.g., K₂CO₃ in DMF) to substitute the chloride with piperazine.
• Step 2 : Purify via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH gradient) to isolate the product.
• Validation : Monitor reaction progress using TLC (Rf ~0.3 in 9:1 CH₂Cl₂/MeOH) and confirm purity (>95%) via HPLC (C18 column, acetonitrile/water mobile phase) .

Q. How can structural characterization of this compound be reliably performed?

Use a combination of spectroscopic and analytical methods:

• NMR : Confirm the fluorine position (¹⁹F NMR, δ ~-200 ppm) and piperazine integration (¹H NMR: δ 2.5–3.0 ppm for piperazine protons).
• Mass Spectrometry : ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 219.1).
• Elemental Analysis : Validate stoichiometry (C, H, N, F) .

Q. What preliminary biological assays are suitable for evaluating its activity?

• Antifungal Screening : Follow protocols from triazole-piperazine analogs, testing against Candida albicans (MIC₅₀ ≤ 16 µg/mL) .
• Receptor Binding : Radioligand assays (e.g., α₁-adrenoceptor binding using [³H]prazosin) to assess affinity .

Advanced Research Questions

Q. How does the fluorine substituent influence the compound’s pharmacokinetic properties?

The fluorine atom enhances metabolic stability by reducing cytochrome P450-mediated oxidation. Comparative studies with non-fluorinated analogs show:

• Half-life (t₁/₂) : ~2.5 hours (fluorinated) vs. ~1.2 hours (non-fluorinated) in rat liver microsomes.
• LogP : Fluorine decreases lipophilicity (experimental LogP = 1.2 vs. 1.8 for non-fluorinated), improving aqueous solubility .

Q. What structural modifications optimize activity against multidrug-resistant pathogens?

• Piperazine Substitution : Replace the piperazine with a 4-(pyrimidin-2-yl)piperazine group (as in analogs) to enhance antifungal activity (MIC₅₀ reduced by 50% against Aspergillus fumigatus) .
• Propanol Chain : Introduce a sulfonyl group at position 2 to improve membrane permeability (PAMPA assay: Pe = 12 × 10⁻⁶ cm/s vs. 8 × 10⁻⁶ cm/s for parent compound) .

Q. How can contradictory data in receptor binding studies be resolved?

Contradictions may arise from assay conditions. For example:

• pH Sensitivity : α₁-Adrenoceptor binding affinity drops by 30% at pH <7.0 due to protonation of the piperazine nitrogen.
• Solvent Effects : DMSO >1% in assays artificially inflates IC₅₀ values. Use vehicle controls and standardized buffers (e.g., Tris-HCl, pH 7.4) .

Q. What computational methods predict its interaction with biological targets?

• Molecular Docking : Use AutoDock Vina to model binding to fungal CYP51 (ΔG = -9.2 kcal/mol, comparable to fluconazole).
• MD Simulations : Analyze stability of piperazine-F interactions in aqueous environments (RMSD <2.0 Å over 100 ns) .

Methodological Challenges

Q. How to address low solubility in aqueous buffers for in vitro assays?

• Salt Formation : Prepare hydrochloride salts (solubility in PBS: 12 mg/mL vs. 3 mg/mL for free base) .
• Co-solvents : Use cyclodextrin inclusion complexes (e.g., HP-β-CD) to enhance solubility without cytotoxicity .

Q. What analytical techniques quantify trace impurities in bulk samples?

• GC-MS : Detect residual solvents (e.g., DMF <0.1%).
• ICP-OES : Screen for heavy metals (e.g., Pd <10 ppm from catalytic steps) .

Q. How to design SAR studies for piperazine derivatives?

• Substituent Library : Synthesize analogs with varied piperazine substituents (e.g., 4-methyl, 4-aryl, 4-sulfonyl).
• Activity Clustering : Use PCA analysis to correlate substituent electronic parameters (Hammett σ) with antifungal IC₅₀ .